Circularly polarized luminescence and nonlinear optical harmonic generation based on chiral zinc halides†
Chemical Communications Pub Date: 2023-05-23 DOI: 10.1039/D3CC01461D
Abstract
Chiral hybrid metal halides have grabbed extensive attention in linear and nonlinear chiroptics. Herein, 0D chiral zinc halides, (R-/S-2-MP)ZnCl4, have been fabricated, which demonstrate high efficiency second-order nonlinear optical responses. Incorporating Sb3+ into the chiral zinc halide matrix triggers the circularly polarized luminescence effectively with a balance between quantum yield and luminescence dissymmetry factor.
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Journal Nameļ¼Chemical Communications
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